Cas no 229980-58-9 (1-Acetyl-3-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Acetyl-3-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 229980-58-9
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 2836863
• PubChem ID: 40418353
• Update Time: 2025-04-21

1-Acetyl-3-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• MFCD01320690
• 229980-58-9
• CS-0316744
• 1-[3-Methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-one, 1-Ethanoyl-3-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• AKOS007930662
• 1-[3-Methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-one
• 1-(3-Methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-one
• PS-6443
• 1-(3-Methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)ethanone
• 1-Acetyl-5(3)-methyl-4-nitro-3(5)-(trifluoromethyl)pyrazole
• 1017793-88-2
• 1-Acetyl-3-methyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• DTXSID20654049

• Inchi： 1S/C7H6F3N3O3/c1-3-5(13(15)16)6(7(8,9)10)12(11-3)4(2)14/h1-2H3
• InChI Key： BZTAPLFYRDPBPB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NN1C(C)=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 237.03612555Da
• Monoisotopic Mass: 237.03612555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų